molecular formula C10H12S B8530806 1-Thienylcyclohexene

1-Thienylcyclohexene

Cat. No. B8530806
M. Wt: 164.27 g/mol
InChI Key: LSRSEVBVRIDKAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Thienylcyclohexene is a useful research compound. Its molecular formula is C10H12S and its molecular weight is 164.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Thienylcyclohexene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Thienylcyclohexene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H12S

Molecular Weight

164.27 g/mol

IUPAC Name

2-(cyclohexen-1-yl)thiophene

InChI

InChI=1S/C10H12S/c1-2-5-9(6-3-1)10-7-4-8-11-10/h4-5,7-8H,1-3,6H2

InChI Key

LSRSEVBVRIDKAZ-UHFFFAOYSA-N

Canonical SMILES

C1CCC(=CC1)C2=CC=CS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

n-Butyllithium (40.7 ml, 1.5 M) was added dropwise to a stirred solution of thiophene (5 g) in dry ether (50 ml) and the mixture heated under reflux for 30 min. After cooling to -78°, cyclohexanone (6.21 ml) in dry ether (30 ml) was added dropwise and the temperature allowed to rise to ambient. After 1h 2N hydrochloric acid (80 ml) was added and stirring continued for 16h. The organic layer was separated and the aqueous layer extracted with ether (2×40 ml). The combined extracts were washed with water, dried (MgSO4), filtered and evaporated to give an oil, which was dissolved in benzene (50 ml) and heated under reflux in the presence of PTSA for 0.75h. the cooled solution was washed twice with 8% NaHCO3 solution and the aqueous solution extracted with ether (2×40 ml), dried (MgSO4) filteed and evaporated to give the title compound as an oil (9.83 g). TLC(F) Rf 0.73
Quantity
40.7 mL
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
6.21 mL
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Two
[Compound]
Name
1h
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
80 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
50 mL
Type
solvent
Reaction Step Five

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